Cas no 2037-26-5 (1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene)

• Product Name: 1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene
• CAS No: 2037-26-5
• MF: C₇H₈
• MW: 100.187715530396
• MDL: MFCD00044638
• CID: 84075
• PubChem ID: 24880587
• Update Time: 2025-04-18

1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Toluene-d8
• Methylbenzene-d8
• Toluenedisotopicpurity
• ***-d8
• Toluene-d8 solution
• Benzene-d5,methyl-d3
• deuterated toluene
• OCTADEUTEROTOLUENE
• Perdeuterated toluene
• Perdeuteriotoluene
• p-xylene-d10
• octadeutero-toluene
• octadeuterio-toluene
• [2H8]Toluene
• (2H8)Toluene
• Toluene D8
• Benzene-d5, methyl-d3-
• Benzene-D5-, methyl-D3-
• 1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene
• Perdeuterotoluene
• C7D8
• C6D5CD3
• Toluene-d8, analyti

• MDL： MFCD00044638
• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： YXFVVABEGXRONW-JGUCLWPXSA-N
• SMILES： C1(C([2H])([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 100.11300
• Monoisotopic Mass: 100.113
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 0.943 g/mL at 25 °C(lit.)
• Melting Point: -84 °C (lit.)
• Boiling Point: 110 °C(lit.)
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.494(lit.)
• Water Partition Coefficient: Soluble in water.0.5 g/L (20°C)
• Stability/Shelf Life: Stable, but may be moisture sensitive. Highly flammable.
• PSA: 0.00000
• LogP: 1.99500
• Color/Form: 2000 μg/mL in methanol
• Solubility: Insoluble in water

1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H361d,H373
• Warning Statement： P210,P261,P281,P301+P310,P331
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：2
• Hazard Category Code： 63-11-38-48/20-65-67
• Safety Instruction： S16-S25-S29-S33
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Explosive Limit：1.2-8.0%(V)
• Storage Condition：room temp
• Risk Phrases：R11; R20
• Packing Group：II
• Safety Term：S16;S25;S29;S33
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents